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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B10761310

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of Paromomycin is paramount. This document provides immediate, essential safety
and logistical information, including operational and disposal plans, to foster a secure
laboratory environment.

Hazard Identification and Personal Protective
Equipment

Paromomycin sulfate presents several hazards that necessitate the use of appropriate
personal protective equipment (PPE). It is harmful if swallowed, toxic in contact with skin or if
inhaled, and can cause skin and serious eye irritation.[1][2] Additionally, it may cause
respiratory irritation and is suspected of damaging fertility or the unborn child.[1][2] As a
combustible solid, it can also form explosive dust mixtures in the air.[3]

A comprehensive PPE strategy is crucial for mitigating these risks. The following table
summarizes the recommended protective equipment.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Safety glasses with side
shields, chemical goggles, or a

face shield.

Protects against splashes and
airborne particles that can
cause serious eye irritation. An
eye wash station should be

readily accessible.

Hand Protection

Nitrile, PVC, neoprene, or

rubber gloves.

Prevents skin contact, as
Paromomycin is toxic upon
dermal absorption. Double
gloving may be considered for

enhanced protection.

Skin Protection

Lab coat and protective
clothing made of materials like
cotton, rubber, PVC, or viton.
Protective shoe covers are

also recommended.

Provides a barrier against

accidental skin exposure.

Respiratory Protection

A dust respirator or a self-

contained breathing apparatus.

Essential when there is a risk
of inhaling dust, especially in
poorly ventilated areas or

during spill clean-up.

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and maintain the integrity of

Paromomycin.

Handling:

« Ventilation: Always handle Paromomycin in a well-ventilated area. The use of local exhaust

ventilation is strongly recommended to control airborne dust.

¢ Avoid Contact: All personal contact, including inhalation of dust and direct contact with skin

and eyes, should be strictly avoided.
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» Dust Prevention: Take measures to prevent the generation of dust during handling and
weighing.

Storage:

» Containers: Store in the original, tightly sealed containers. Suitable materials include glass,
polyethylene, or polypropylene.

» Conditions: Maintain a controlled room temperature between 20°C and 25°C (68°F and
77°F) and protect from moisture.

The following workflow outlines the standard operating procedure for handling Paromomycin
from receipt to disposal.
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Standard Operating Procedure for Paromomycin Handling

Post-Handling
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Standard Operating Procedure for Paromomycin Handling
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

Emergency Situation

Immediate Actions

Minor Spill

Evacuate non-essential personnel. Wearing full
PPE, clean up the spill immediately using dry
procedures. Dampen the spilled powder with
water to prevent dusting before sweeping.
Collect the material in a sealed container for

proper disposal.

Major Spill

Evacuate the area immediately and alert

emergency responders.

Inhalation

Move the affected person to fresh air. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial
respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing and
wash the affected area thoroughly with soap
and water. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse the mouth with

Ingestion ) ) ] )
water and seek immediate medical attention.
Use a dry chemical, carbon dioxide, foam, or
water spray extinguisher. A solid stream of water
Fire may be ineffective. Firefighters should wear a

self-contained breathing apparatus and full

protective gear.
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The logical workflow for responding to a Paromomycin spill is detailed in the diagram below.

Paromomycin Spill Response Workflow
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Paromomycin Spill Response Workflow

Disposal Plan

Proper disposal of Paromomycin and associated waste is essential to prevent environmental
contamination and potential harm.

e Laboratory Waste: Waste containing Paromomycin should be treated as chemical waste.
Stock solutions are considered hazardous chemical waste and must be disposed of
according to institutional and local regulations.

e Unused or Expired Product: The preferred method of disposal for unused or expired
Paromomycin is through a certified drug take-back program.

o Disposal in Trash (if no take-back program is available):
o Do not crush tablets or capsules.

o Mix the medicine with an unpalatable substance such as dirt, cat litter, or used coffee
grounds.

o Place the mixture in a sealed plastic bag.

o Dispose of the sealed bag in the household trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Paromomycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761310#personal-protective-equipment-for-
handling-paromomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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